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Cat. No.: B593576

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Demethoxy-9'-deoxycleomiscosin A is a naturally occurring coumarinolignoid. While its
specific biological activities and mechanisms of action are not extensively documented in
publicly available scientific literature, its chemical structure places it within a class of
compounds known for a variety of pharmacological effects. This review aims to provide a
comprehensive overview of the available information on 6-Demethoxy-9'-deoxycleomiscosin
A and the broader context of related compounds.

Physicochemical Properties

Limited information is available regarding the specific physicochemical properties of 6-
Demethoxy-9'-deoxycleomiscosin A. What is known has been compiled from various
chemical supplier databases and is summarized below.
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Property Value Source

CAS Number 121587-18-6 BioBioPha[1]
Molecular Formula C19H1606 BioBioPha[1]
Appearance Powder BioBioPha[1]
Purity 98.5% BioBioPha[1]

Biological Context: Coumarinolignoids and the
Genus Vitex

6-Demethoxy-9'-deoxycleomiscosin A is structurally related to cleomiscosin A, a well-studied
coumarinolignoid. Coumarinolignoids are a class of natural products characterized by a
coumarin moiety linked to a phenylpropanoid unit. These compounds are known to exhibit a
range of biological activities.

The genus Vitex, from which many coumarinolignoids are isolated, has a long history in
traditional medicine. Various species of Vitex have been investigated for their phytochemical
constituents and pharmacological properties.

Potential Biological Activities

While specific studies on 6-Demethoxy-9'-deoxycleomiscosin A are not readily available,
research on related coumarinolignoids and extracts from Vitex species suggests potential
areas of pharmacological interest.

Anti-inflammatory Activity

Many coumarinolignoids and compounds isolated from Vitex species have demonstrated anti-
inflammatory properties. For instance, derivatives of the related compound cleomiscosin A have
been synthesized and shown to possess potent anti-inflammatory activity. The mechanism of
action for some related flavones involves the inhibition of cyclooxygenase (COX) enzymes and
the reduction of pro-inflammatory cytokines.

Cytotoxic Activity

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


http://www.biobiopha.com/view/xlswEPC/3/165/view/3433.html
http://www.biobiopha.com/view/xlswEPC/3/165/view/3433.html
http://www.biobiopha.com/view/xlswEPC/3/165/view/3433.html
http://www.biobiopha.com/view/xlswEPC/3/165/view/3433.html
https://www.benchchem.com/product/b593576?utm_src=pdf-body
https://www.benchchem.com/product/b593576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Certain coumarinolignoids have been investigated for their potential as anticancer agents.
Studies on other structurally similar natural products have demonstrated cytotoxic effects
against various cancer cell lines.

Due to the lack of specific research on 6-Demethoxy-9'-deoxycleomiscosin A, no
guantitative data on its biological activity (e.g., IC50, EC50 values) can be provided at this time.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of 6-
Demethoxy-9'-deoxycleomiscosin A are not available in the current body of scientific
literature.

Signaling Pathways and Mechanisms of Action

There is no published information detailing the specific signaling pathways or mechanisms of
action for 6-Demethoxy-9'-deoxycleomiscosin A.

Future Directions

The structural classification of 6-Demethoxy-9'-deoxycleomiscosin A as a coumarinolignoid
suggests that it may possess interesting biological activities. Further research is warranted to
isolate or synthesize this compound in sufficient quantities for comprehensive biological
evaluation. Future studies could focus on:

Isolation and Structural Elucidation: Detailed spectroscopic analysis to confirm its structure.

o Synthesis: Development of a synthetic route to enable the production of analogues for
structure-activity relationship (SAR) studies.

 Biological Screening: Evaluation of its cytotoxic, anti-inflammatory, and other potential
pharmacological activities in relevant in vitro and in vivo models.

e Mechanism of Action Studies: Investigation of its molecular targets and effects on cellular
signaling pathways.

Conclusion
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6-Demethoxy-9'-deoxycleomiscosin A remains a largely uncharacterized natural product.
While its chemical class suggests potential for biological activity, a significant gap in the
scientific literature prevents a detailed understanding of its pharmacological properties. This
review highlights the need for further research to unlock the potential of this and other related
coumarinolignoids. The information presented here is based on the limited data available and
inferences from structurally similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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